1-Boc-4-cyano-4-(2-cyanophenyl)-piperidine

• CAS No.: 268205-02-3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: tert-butyl 4-cyano-4-(2-cyanophenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H21N3O2/c1-17(2,3)23-16(22)21-10-8-18(13-20,9-11-21)15-7-5-4-6-14(15)12-19/h4-7H,8-11H2,1-3H3
• InChI Key: WVBJKPYITBQILG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C#N)C2=CC=CC=C2C#N

Description

1-Boc-4-cyano-4-(2-cyanophenyl)-piperidine is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of bis(2-chloroethyl)-N-(1,1-dimethylethoxy)carbonyl amine (19 g, 78 mmol) and homophthalonitrile (8.6 g, 60 mmol) and cesium carbonate (79 g, 241 mmol) was stirred at 60° C. for 12 hours. The solution cooled to room temperature and diluted with 500 ml EtOAc and washed with saturated aqueous NaHSO4 and saturated aqueous NaCl. The solution was dried over Na2SO4, concentrated in vacuo, and purified by PCTLC (30% EtOAc in Hexane) to afforded 4-cyano-N-(1,1-dimethylethoxy)carbonyl-4-(2-cyanophenyl)piperidine as a yellow/orange oil.